![molecular formula C17H27NO5 B294864 1-(Diethylamino)propan-2-yl 3,4,5-trimethoxybenzoate](/img/structure/B294864.png)
1-(Diethylamino)propan-2-yl 3,4,5-trimethoxybenzoate
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Overview
Description
1-(Diethylamino)propan-2-yl 3,4,5-trimethoxybenzoate, commonly known as TMA-6, is a chemical compound that belongs to the phenethylamine and amphetamine classes of drugs. It is a psychedelic drug that has been used for research purposes due to its unique properties.
Mechanism of Action
The exact mechanism of action of TMA-6 is not fully understood, but it is believed to act on the serotonin system in the brain. TMA-6 is a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. TMA-6 also activates other serotonin receptors, including 5-HT1A and 5-HT2C. The activation of these receptors leads to the release of serotonin and other neurotransmitters, which can induce changes in brain function and behavior.
Biochemical and Physiological Effects
TMA-6 induces a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It also induces changes in perception, mood, and cognition, including alterations in visual and auditory perception, emotional processing, and thought patterns. TMA-6 has been shown to increase creativity, enhance empathy, and induce mystical experiences.
Advantages and Limitations for Lab Experiments
One advantage of using TMA-6 in lab experiments is its potency and selectivity for the serotonin system. This allows researchers to study the specific effects of serotonin on brain function and behavior. TMA-6 is also relatively stable and easy to synthesize, making it a convenient tool for research. However, one limitation of using TMA-6 is its potential for abuse and misuse. As a psychedelic drug, it can induce profound changes in perception and cognition, which can be dangerous if not used under controlled conditions.
Future Directions
There are several potential future directions for research on TMA-6. One area of interest is the study of its long-term effects on brain function and behavior. Another area of interest is the development of new drugs based on the structure of TMA-6, which may have improved selectivity and efficacy for the serotonin system. Additionally, TMA-6 could be used in combination with other drugs or therapies to enhance their effects or reduce their side effects. Overall, TMA-6 is a promising tool for scientific research and has the potential to advance our understanding of the brain and behavior.
Synthesis Methods
TMA-6 is synthesized from 3,4,5-trimethoxybenzaldehyde and 1-(diethylamino)propan-2-ol. The reaction involves the condensation of the two compounds in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. The resulting product is then purified through recrystallization or column chromatography. The yield of the synthesis process is dependent on the purity of the starting materials and the reaction conditions.
Scientific Research Applications
TMA-6 has been used in scientific research to study its effects on the brain and behavior. It is a potent psychedelic drug that induces altered states of consciousness, similar to other psychedelics such as LSD and psilocybin. TMA-6 has been used to study the neural mechanisms underlying altered states of consciousness, including changes in brain activity and connectivity.
Properties
Molecular Formula |
C17H27NO5 |
---|---|
Molecular Weight |
325.4 g/mol |
IUPAC Name |
1-(diethylamino)propan-2-yl 3,4,5-trimethoxybenzoate |
InChI |
InChI=1S/C17H27NO5/c1-7-18(8-2)11-12(3)23-17(19)13-9-14(20-4)16(22-6)15(10-13)21-5/h9-10,12H,7-8,11H2,1-6H3 |
InChI Key |
XGMLBSQKOYUTEI-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC(C)OC(=O)C1=CC(=C(C(=C1)OC)OC)OC |
Canonical SMILES |
CCN(CC)CC(C)OC(=O)C1=CC(=C(C(=C1)OC)OC)OC |
Origin of Product |
United States |
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